Cas no 1267697-30-2 (5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267697-30-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6312834
• PubChem ID: 82208574
• Update Time: 2025-10-23

5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1267697-30-2
• EN300-1594659

• Inchi： 1S/C10H15N3O/c1-7(2)5-13-10(8-3-4-8)9(6-14)11-12-13/h6-8H,3-5H2,1-2H3
• InChI Key： CQPCPNAKRZETAN-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CC2)N(CC(C)C)N=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde

5-Cyclopropyl-1-(2-Methylpropyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1267697-30-2, known as 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde, has garnered significant attention in the fields of organic chemistry and materials science. This molecule is a derivative of the 1,2,3-triazole family, which has been extensively studied for its unique electronic properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde in medicinal chemistry. Its structure features a cyclopropyl group attached to the triazole ring, which introduces strain and enhances reactivity. This makes it a promising candidate for designing bioactive molecules with improved pharmacokinetic profiles. Researchers have explored its potential as a scaffold for developing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that includes click chemistry reactions. The use of copper catalysts has enabled efficient formation of the triazole ring, ensuring high yields and purity. This compound's stability under various reaction conditions makes it suitable for further functionalization in drug discovery programs.

In terms of applications, 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in creating surfaces with tailored properties for sensors and electronic devices. Recent research demonstrates that incorporating this compound into polymer matrices can significantly enhance mechanical strength and thermal stability.

Moreover, the compound's electronic properties have been leveraged in the field of optoelectronics. Studies reveal that 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits excellent charge transport characteristics when integrated into organic light-emitting diodes (OLEDs). This finding opens new avenues for its use in next-generation display technologies.

The structural versatility of 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde also makes it an attractive candidate for click chemistry-based drug delivery systems. Its ability to undergo rapid and selective reactions under mild conditions facilitates the construction of complex molecules with high precision. This has implications for personalized medicine and targeted drug delivery.

In conclusion, 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267697-30-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this molecule, its role in advancing science and technology is expected to grow significantly.